methyl 1-(2-fluoroethyl)-4-iodo-1H-pyrazole-5-carboxylate

• IUPAC Name: methyl 2-(2-fluoroethyl)-4-iodopyrazole-3-carboxylate
• InChI: InChI=1S/C7H8FIN2O2/c1-13-7(12)6-5(9)4-10-11(6)3-2-8/h4H,2-3H2,1H3
• InChI Key: MTVNBUBPHRQBJL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=NN1CCF)I
• Molecular Formula: C7H8FIN2O2
• Molecular Weight: 298.05 g/mol

Description

Methyl 1-(2-fluoroethyl)-4-iodo-1H-pyrazole-5-carboxylate is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential applications in the development of new drugs and therapies.

Scientific Research Applications

Methyl 1-(2-fluoroethyl)-4-iodo-1H-pyrazole-5-carboxylate has been studied for its potential applications in the development of new drugs and therapies. This compound has shown promising results in the treatment of cancer, inflammation, and neurological disorders. It has been found to inhibit the growth of cancer cells and reduce inflammation in animal models. In addition, it has been shown to have neuroprotective effects in animal studies.

Mechanism of Action

The mechanism of action of methyl 1-(2-fluoroethyl)-4-iodo-1H-pyrazole-5-carboxylate is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in the growth and survival of cancer cells, inflammation, and neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and reduce inflammation in animal models. In addition, it has been shown to have neuroprotective effects in animal studies. These effects are believed to be due to the compound's ability to inhibit certain enzymes and proteins that are involved in the growth and survival of cancer cells, inflammation, and neurological disorders.

Advantages and Limitations for Lab Experiments

Methyl 1-(2-fluoroethyl)-4-iodo-1H-pyrazole-5-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and has been optimized to produce high yields. In addition, it has shown promising results in the treatment of cancer, inflammation, and neurological disorders, making it a valuable compound for drug development research. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and further research is needed to determine its efficacy and safety.

Future Directions

There are several future directions for research on methyl 1-(2-fluoroethyl)-4-iodo-1H-pyrazole-5-carboxylate. One direction is to further investigate its mechanism of action and its potential applications in the treatment of cancer, inflammation, and neurological disorders. Another direction is to explore its potential as a drug delivery system, as it has been shown to be effective in delivering drugs to cancer cells. Additionally, further research is needed to determine its long-term safety and efficacy in humans.

Synthesis Methods

The synthesis of methyl 1-(2-fluoroethyl)-4-iodo-1H-pyrazole-5-carboxylate involves the reaction of 4-iodo-1H-pyrazole-5-carboxylic acid with 2-fluoroethylamine hydrochloride in the presence of triethylamine. The resulting product is then treated with methyl iodide to obtain the final product. This synthesis method has been optimized to produce high yields of the compound.